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Introduction

Ceftriaxone sodium is a broad-spectrum, third-generation cephalosporin antibiotic widely used
for the treatment of various bacterial infections.[1][2] Its parenteral administration necessitates
stringent quality control to ensure potency and safety.[2][3] Stability-indicating assay methods
are crucial in the pharmaceutical industry to guarantee that the drug product maintains its
quality, efficacy, and safety throughout its shelf life.[4] These methods are designed to separate
and quantify the active pharmaceutical ingredient (API) from its potential degradation products,
which may form under various environmental conditions.[4]

This application note provides a detailed protocol for the development and validation of a
stability-indicating assay for Ceftriaxone sodium hydrate using High-Performance Liquid
Chromatography (HPLC). The method is designed to be specific, accurate, precise, and robust
for the quantitative determination of Ceftriaxone in the presence of its degradation products.
Forced degradation studies were conducted under various stress conditions as per the
International Council for Harmonisation (ICH) guidelines to demonstrate the method's stability-
indicating nature.[5][6]
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Experimental Protocols
Materials and Reagents

o Ceftriaxone Sodium Hydrate Reference Standard
o Ceftriaxone Sodium Hydrate for Injection (Sample)
o Acetonitrile (HPLC Grade)

e Disodium Hydrogen Phosphate (AR Grade)

o Orthophosphoric Acid (AR Grade)

e Hydrochloric Acid (AR Grade)

e Sodium Hydroxide (AR Grade)

o Hydrogen Peroxide (30%, AR Grade)

Milli-Q Water or equivalent

Instrumentation and Chromatographic Conditions

A validated HPLC method is essential for the accurate quantification of Ceftriaxone sodium and
its degradation products.[7]
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Parameter Condition

High-Performance Liquid Chromatography
(HPLC) system with a UV-Vis detector

Instrument

Column Xterra C18 (4.6 x 150mm, 5 um) or equivalent

0.05M Disodium hydrogen phosphate buffer:
Mobile Phase Acetonitrile (65:35, v/v), pH adjusted to 4.3 with

orthophosphoric acid

Flow Rate 1.0 mL/min
Detection Wavelength 242 nm
Injection Volume 20 pL
Column Temperature Ambient
Run Time 9 minutes

Preparation of Solutions

o Standard Stock Solution (1000 pg/mL): Accurately weigh and dissolve 100 mg of
Ceftriaxone sodium hydrate reference standard in 100 mL of Milli-Q water.

e Working Standard Solutions (10-100 pg/mL): Prepare a series of working standard solutions
by diluting the standard stock solution with the mobile phase to achieve concentrations in the
range of 10-100 pg/mL.[7]

o Sample Solution (40 pg/mL): Reconstitute the Ceftriaxone sodium hydrate for injection
with Milli-Q water. Further dilute an appropriate volume with the mobile phase to obtain a
final concentration of 40 pug/mL.

Forced Degradation Studies

Forced degradation studies are performed to generate potential degradation products and
demonstrate the specificity of the analytical method.[8][9]

o Acid Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N HCI. Keep the
solution at room temperature for 1 hour.[5] Neutralize the solution with 0.1 N NaOH and
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dilute to a final concentration of 40 pg/mL with the mobile phase.

o Alkaline Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N NaOH. Keep
the solution at room temperature for 1 hour.[5] Neutralize the solution with 0.1 N HCI and
dilute to a final concentration of 40 ug/mL with the mobile phase.

o Oxidative Degradation: To 1 mL of the standard stock solution, add 1 mL of 30% H202. Keep
the solution at room temperature for 1 hour.[5] Dilute to a final concentration of 40 pg/mL with
the mobile phase.

e Thermal Degradation: Place the solid Ceftriaxone sodium hydrate powder in a hot air oven
at 105°C for 24 hours. After exposure, prepare a 40 pg/mL solution in the mobile phase.

» Photolytic Degradation: Expose a solution of Ceftriaxone sodium hydrate (40 pg/mL in
mobile phase) to UV radiation (254 nm) for 24 hours.[5]

Data Presentation

: - yitabili

Parameter Acceptance Criteria Observed Value
Tailing Factor <20 1.2
Theoretical Plates = 2000 4500

% RSD for 6 replicate

injections

<2.0% 0.8%

Method Validation Summary
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Parameter Result
Linearity (ug/mL) 10 - 100
Correlation Coefficient (r?) 0.999
Precision (%RSD)

- Intraday <2.0%
- Interday < 2.0%

Accuracy (% Recovery)

98.0% - 102.0%

Limit of Detection (LOD) (ug/mL)

0.5

Limit of Quantification (LOQ) (ug/mL) 15

Forced Degradation Results

. % Degradation of Retention Time of Major
Stress Condition ) .
Ceftriaxone Degradant(s) (min)
Acid Hydrolysis (0.1 N HCI, 1
17.71%[10] 1.669[10]
hr)
Alkaline Hydrolysis (0.1 N o
Significant[8][9] -
NaOH, 1 hr)
Oxidative Degradation (30%
7.95%][5] -
H202, 1 hr)
Thermal Degradation (105°C, ]
Slight[5] -
24 hr)
Photolytic Degradation (UV ]
Slight[5] -

254 nm, 24 hr)

Note: The percentage of degradation and retention times of degradants can vary based on the

specific experimental conditions.

Diagrams
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Caption: Experimental workflow for the development of a stability-indicating assay.
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Caption: Simplified degradation pathway of Ceftriaxone under stress conditions.

Conclusion

The developed HPLC method is simple, rapid, precise, and accurate for the determination of
Ceftriaxone sodium hydrate in bulk and pharmaceutical dosage forms.[7] The forced
degradation studies demonstrated that the method is specific and stability-indicating, as it was

able to separate the parent drug from its degradation products.[5][6] This method can be

effectively used for routine quality control analysis and for assessing the stability of

Ceftriaxone sodium hydrate formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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